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Compound of Interest

Compound Name: Disperse Red 11

Cat. No.: B1330411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide presents a detailed comparison of the sublimation fastness of two commercially

significant disperse dyes: Disperse Red 11, an anthraquinone-based dye, and Disperse Red

82, an azo-based dye. Sublimation fastness, a critical parameter for dyed textiles, measures

the resistance of the color to vaporize under dry heat and subsequently stain adjacent

materials. This property is paramount in ensuring the quality and durability of textiles during

processing and end-use, particularly in applications involving high temperatures such as heat

setting, pleating, and storage in warm environments.

Disperse Red 11, belonging to the anthraquinone class, is known for its stable fused-ring

structure.[1] In contrast, Disperse Red 82 is a member of the azo dye family, which is

characterized by the presence of one or more azo (-N=N-) groups.[2] The inherent chemical

and structural differences between these two dye classes are expected to influence their

thermal stability and, consequently, their sublimation fastness. This guide provides a

comprehensive overview of their performance, supported by a detailed experimental protocol

for evaluation.

Comparative Performance Data
The following table summarizes the key chemical properties and sublimation fastness ratings

for Disperse Red 11 and Disperse Red 82. The fastness ratings are based on standardized

testing methodologies, where a higher rating indicates superior performance.
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Property Disperse Red 11 Disperse Red 82

C.I. Name Disperse Red 11 Disperse Red 82

CAS Number 2872-48-2[3] 12223-42-6[2]

Chemical Class Anthraquinone[3] Azo

Molecular Formula C₁₅H₁₂N₂O₃ C₂₁H₂₁N₅O₆

Molecular Weight 268.27 g/mol 439.42 g/mol

Sublimation Fastness

(Staining)
3 4

Sublimation Fastness (Color

Change)
4-5 Not Available

Experimental Protocol: Sublimation Fastness
Testing
The following protocol is a standardized method for determining the sublimation fastness of

disperse dyes on a synthetic textile substrate, based on the principles outlined in ISO 105-P01

and AATCC Test Method 117.

Objective: To assess and compare the resistance to sublimation of polyester fabric dyed with

Disperse Red 11 and Disperse Red 82.

Materials and Apparatus:

Spectrophotometer for color measurement

Sublimation fastness tester (e.g., Scorch Tester)

Standard undyed white polyester fabric

Grey Scale for assessing staining and color change

Dyed polyester fabric samples (one for each dye)
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Distilled water

Laboratory oven

Procedure:

Sample Preparation: Two sets of polyester fabric samples are dyed under identical

conditions, one with Disperse Red 11 and the other with Disperse Red 82, to achieve a

standard color depth. The dyed samples are then rinsed, dried, and conditioned in a

standard atmosphere (20±2°C, 65±2% relative humidity) for at least 4 hours.

Test Specimen Assembly: A composite specimen is prepared by placing a piece of the dyed

fabric between two pieces of the undyed white polyester fabric.

Heating: The composite specimen is placed in the sublimation fastness tester. The heating

plates are brought into contact with the specimen at a controlled temperature (e.g., 180°C,

200°C, or 220°C) and pressure (4±1 kPa) for a specified duration (e.g., 30 seconds).

Cooling and Conditioning: After the heating cycle, the composite specimen is removed and

allowed to cool. It is then conditioned in a standard atmosphere for at least 4 hours.

Evaluation:

Staining: The degree of staining on the two pieces of undyed white polyester fabric is

assessed by comparing them with the Grey Scale for Staining. A rating from 1 (severe

staining) to 5 (no staining) is assigned.

Color Change: The change in color of the original dyed fabric is evaluated by comparing

the treated and untreated samples using the Grey Scale for Color Change. A rating from 1

(major change) to 5 (no change) is assigned.
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Caption: Workflow for Sublimation Fastness Testing.
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Discussion of Results
Based on the available data, Disperse Red 82 exhibits a higher sublimation fastness in terms

of staining (rating of 4) compared to Disperse Red 11 (rating of 3). This suggests that under

high-temperature conditions, Disperse Red 82 is less likely to vaporize and transfer onto

adjacent materials. The higher molecular weight of Disperse Red 82 may contribute to its lower

volatility.

The color change rating for Disperse Red 11 is good (4-5), indicating that the dye itself is

relatively stable to heat, even though it may exhibit some degree of sublimation. A

comprehensive evaluation of Disperse Red 82 would require data on its color change under the

same test conditions.

In conclusion, for applications where resistance to staining of adjacent fabrics during high-

temperature processing is critical, Disperse Red 82 would be the preferred choice over

Disperse Red 11. However, the good thermal stability of the color of Disperse Red 11 makes

it a suitable candidate for applications where slight sublimation is tolerable but color retention of

the dyed article is important. Further testing under a range of temperatures and durations is

recommended for a complete performance profile of both dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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